
A Technical Guide to Magnesium-24 in Early
Solar System Materials

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Magnesium24

Cat. No.: B1173389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Magnesium-24 (²⁴Mg) serves as a fundamental reference isotope in the study of early solar

system chronology. As the most abundant stable isotope of magnesium, it provides the

baseline against which variations in its sister isotope, Magnesium-26 (²⁶Mg), are measured.

These variations, primarily driven by the decay of the short-lived radionuclide Aluminum-26

(²⁶Al), offer a high-resolution chronometer for dating the formation of the first solids in our solar

system, such as Calcium-Aluminum-rich Inclusions (CAIs) and chondrules found in primitive

meteorites. This guide provides an in-depth overview of the significance of ²⁴Mg, the analytical

techniques used to measure magnesium isotopes, detailed experimental protocols, and a

summary of key quantitative data.

The Significance of Magnesium-24 in
Cosmochemistry
Magnesium has three stable isotopes: ²⁴Mg, ²⁵Mg, and ²⁶Mg.[1] In the context of early solar

system studies, the ²⁶Al-²⁶Mg isotopic system is of paramount importance.[2] The now-extinct

radionuclide ²⁶Al decays to ²⁶Mg with a half-life of approximately 717,000 years.[3] This short

half-life makes it an ideal chronometer for events that occurred within the first few million years

of the solar system's history.[4]
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The abundance of radiogenic ²⁶Mg (denoted as δ²⁶Mg*) in a sample is directly proportional to

its initial aluminum-to-magnesium ratio (specifically, the ²⁷Al/²⁴Mg ratio). By measuring the

²⁶Mg/²⁴Mg and ²⁷Al/²⁴Mg ratios in different minerals within a single CAI or chondrule, a precise

isochron can be constructed. The slope of this isochron reveals the initial ²⁶Al/²⁷Al ratio at the

time of the object's formation, which in turn provides a relative age.[2] Magnesium-24 is the

stable, non-radiogenic isotope used as the primary reference for these measurements.

Nucleosynthesis of Magnesium Isotopes
The three stable isotopes of magnesium originate from different stellar environments. ²⁴Mg is

primarily synthesized in massive stars during carbon and neon burning phases before they

explode as supernovae.[5][6] In contrast, ²⁵Mg and ²⁶Mg are predominantly produced in

intermediate-mass stars during their Asymptotic Giant Branch (AGB) phase.[7] The relative

abundances of these isotopes in presolar grains and early solar system materials provide

insights into the stellar nurseries that contributed to the formation of our solar system.
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Stellar origins of Magnesium isotopes.

The ²⁶Al-²⁶Mg Decay System: A Chronometer for the
Early Solar System
The application of the ²⁶Al-²⁶Mg system as a chronometer is based on the principle of isochron

dating. By analyzing multiple mineral phases with varying Al/Mg ratios within a single object
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(e.g., a CAI), a plot of ²⁶Mg/²⁴Mg versus ²⁷Al/²⁴Mg is generated. The data points from a co-

genetic, undisturbed system will form a straight line (an isochron). The y-intercept of this line

represents the initial ²⁶Mg/²⁴Mg ratio of the system, while the slope is proportional to the initial

²⁶Al/²⁷Al ratio at the time of formation.
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Workflow for ²⁶Al-²⁶Mg chronometry.

Quantitative Data Summary
The following table summarizes key quantitative data for initial ²⁶Al/²⁷Al ratios and δ²⁶Mg* in

CAIs and chondrules from various studies. These values are crucial for establishing the
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timeline of early solar system events.

Sample Type Meteorite
Initial ²⁶Al/²⁷Al
(x 10⁻⁵)

δ²⁶Mg* (‰) Reference

CAI Allende 5.1 ± 0.6 - [4]

CAI Leoville - - [8]

CAI

Unequilibrated

Ordinary

Chondrites

~5 - [9]

Chondrule
Semarkona

(LL3.0)
0.6 - 0.9 - [7]

Al-rich Chondrule

Unequilibrated

Ordinary

Chondrites

~1 - [9]

Chondrule
Y81020

(Carbonaceous)
0.35 ± 0.07 - [10]

Experimental Protocols for Magnesium Isotope
Analysis
High-precision measurement of magnesium isotopes in meteoritic samples is a multi-step

process involving sample preparation, chemical separation of magnesium, and instrumental

analysis. The two primary techniques employed are Multi-Collector Inductively Coupled Plasma

Mass Spectrometry (MC-ICP-MS) and Secondary Ion Mass Spectrometry (SIMS).

Sample Preparation
Sample Selection and Characterization: CAIs and chondrules are identified within polished

sections of primitive meteorites using optical and scanning electron microscopy (SEM).

Extraction: The identified inclusions are carefully extracted from the meteorite matrix using

micro-drilling or other precision tools.
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Cleaning: The extracted samples are cleaned to remove any terrestrial contamination. This

may involve sonication in high-purity solvents.

Dissolution (for MC-ICP-MS): The sample is weighed and dissolved in a mixture of high-

purity acids (e.g., HF and HNO₃) in a clean laboratory environment.[11]

Chemical Separation of Magnesium (for MC-ICP-MS)
To avoid isobaric interferences and matrix effects during mass spectrometry, magnesium must

be chemically separated from other elements.[12][13]

Cation Exchange Chromatography: The dissolved sample is loaded onto a cation exchange

resin column (e.g., AG50W-X8 or AG50W-X12).[14]

Elution: A sequence of acids with varying concentrations is passed through the column to

selectively elute different elements. Magnesium is collected in a specific fraction.[15][16]

Purity Check: The purity of the collected magnesium fraction is verified using an ICP-MS to

ensure that interfering elements have been sufficiently removed.[17]
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Chemical separation of Magnesium.

Instrumental Analysis
MC-ICP-MS is used for high-precision analysis of purified magnesium solutions.

Sample Introduction: The purified magnesium solution is introduced into the plasma source

of the mass spectrometer, where it is ionized.

Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio

in a magnetic field.
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Detection: The ion beams of the different magnesium isotopes are simultaneously measured

in a set of collectors (Faraday cups).

Mass Bias Correction: Instrumental mass fractionation is corrected for by bracketing the

sample measurements with analyses of a standard solution of known isotopic composition

(e.g., DSM-3).[12][18][19] The sample and standard solutions should be concentration-

matched to within ±10%.[12]

SIMS allows for in-situ isotopic analysis of minerals within a polished section of a meteorite,

preserving the petrographic context.

Primary Ion Beam: A focused beam of primary ions (e.g., O⁻) is directed onto the surface of

the sample.[20]

Sputtering: The primary ion beam sputters secondary ions from the sample surface.

Mass Analysis and Detection: The secondary ions are extracted, accelerated, and their

isotopic ratios are measured in the mass spectrometer.

Mass Fractionation Correction: Instrumental mass fractionation is a significant factor in SIMS

and is corrected for by analyzing terrestrial standards with known isotopic compositions and

similar matrices to the sample.[20][21]

Conclusion
Magnesium-24 is a cornerstone of our understanding of the earliest history of the solar system.

Its role as a stable reference isotope in the ²⁶Al-²⁶Mg chronometer has enabled scientists to

establish a precise timeline for the formation of the first solid materials. The continued

refinement of analytical techniques such as MC-ICP-MS and SIMS promises to further enhance

the resolution of this chronometer, shedding more light on the processes that governed the

birth of our planetary system.

Need Custom Synthesis?
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To cite this document: BenchChem. [A Technical Guide to Magnesium-24 in Early Solar
System Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173389#magnesium-24-in-early-solar-system-
materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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